Cas no 1205749-85-4 (4-(2-aminopropan-2-yl)cyclohexanone hydrochloride)

• Product Name: 4-(2-aminopropan-2-yl)cyclohexanone hydrochloride
• CAS No: 1205749-85-4
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 2113819
• Update Time: 2023-11-19

4-(2-aminopropan-2-yl)cyclohexanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropan-2-yl)cyclohexanone hydrochloride
• CID 131845641

• Inchi： 1S/C9H17NO.ClH/c1-9(2,10)7-3-5-8(11)6-4-7;/h7H,3-6,10H2,1-2H3;1H
• InChI Key： RSTNAIGXSOSPML-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC(CC1)C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 43.1